1,1-Dimethylbutylurea

• Molecular Formula: C7H16N2O
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 2-methylpentan-2-ylurea
• InChI: InChI=1S/C7H16N2O/c1-4-5-7(2,3)9-6(8)10/h4-5H2,1-3H3,(H3,8,9,10)
• InChI Key: YNTARSQYHLHBGV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)(C)NC(=O)N

Description

1,1-Dimethylbutylurea (CAS: Not explicitly provided in evidence) is a urea derivative characterized by two methyl groups attached to one nitrogen atom and a butyl group attached to the adjacent nitrogen. Urea derivatives are widely studied for their applications in organic synthesis, pharmaceuticals, and material science. For example, 1,1-dimethylurea (CAS: 598-94-7) shares a similar N,N-dimethyl substitution pattern and is noted for its use in synthetic chemistry .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural and physicochemical data for 1,1-dimethylbutylurea and related compounds:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features
1,1-Dimethylbutylurea	Not provided	C₇H₁₆N₂O	~144.22 (calculated)	N,N-dimethyl, N-butyl substitution
1,1-Dimethylurea	598-94-7	C₃H₈N₂O	88.11	N,N-dimethyl substitution
1,1-Diphenylurea	603-54-3	C₁₃H₁₂N₂O	212.25	N,N-diphenyl substitution
3-Cyclohexyl-1,1-diisobutylurea	57883-90-6	C₁₅H₃₀N₂O	254.41	N,N-diisobutyl, cyclohexyl substitution
1-Ethyl-1,3-diphenylurea	64544-71-4	C₁₅H₁₆N₂O	240.30	N-ethyl, N,N-diphenyl substitution

Key Observations :

• Aromatic vs. Aliphatic Groups : Aromatic substituents (e.g., diphenyl in 1,1-diphenylurea) enhance π-π interactions, influencing crystallinity and thermal stability .

Reactivity Trends :

• Electron-withdrawing groups (e.g., chloro in 3-(4-chloro-2-methylphenyl)-1,1-dibutylurea) enhance electrophilicity at the urea carbonyl, facilitating nucleophilic attacks .
• Steric hindrance from branched alkyl groups (e.g., isobutyl) slows reaction kinetics in substitution reactions .